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Compound of Interest

Compound Name: Ppo-IN-13

Cat. No.: B15600631

Unable to Identify "Ppo-IN-13"

A comprehensive search for the specific chemical entity "Ppo-IN-13" did not yield any definitive
results for a compound with this designation. The term "PPQO" is associated with several distinct
scientific concepts, and "Ppo-IN-13" does not appear to be a standard or publicly documented
identifier for a specific molecule within the available scientific literature and chemical
databases.

The search for information related to "PPO" revealed several different areas of research where
this acronym is used:

Polyphenol Oxidase (PPO) Inhibitors: In the field of biochemistry and agriculture, PPO refers
to Polyphenol Oxidase, a type of enzyme. Research in this area focuses on developing
inhibitors of this enzyme for various applications. For instance, a compound designated as
"PPO-IN-16" has been identified as a PPO inhibitor and herbicide.[1]

o Poly(p-phenylene oxide) (PPO): In materials science, PPO stands for Poly(p-phenylene
oxide), a high-performance thermoplastic.[2][3][4][5][6] Research on this topic involves its
synthesis, modification, and application in various industries.

o Proximal Policy Optimization (PPO): In the field of artificial intelligence and machine learning,
PPO is a widely used reinforcement learning algorithm.[7][8][9][10]

o Other Biological and Chemical Contexts: The acronym PPO can also refer to other entities
such as Polyphenol Oxidase enzyme activity in fruit[11][12], components of Propolis[13][14]
[15], and even Interleukin-13 (IL-13) in a biological signaling context[16].
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A synthesis diagram for a "compound 13" was found in the context of research on inhibitors for
Botulinum A Protease, but this is not related to a PPO inhibitor and the designation "Ppo-IN-13"
is not used.[17]

Given the ambiguity and the lack of specific data for a compound named "Ppo-IN-13," it is not
possible to provide the requested in-depth technical guide, including its chemical structure,
properties, experimental protocols, and signaling pathways.

For the researchers, scientists, and drug development professionals who are the intended
audience of this guide, it is crucial to have the correct and specific identifier of the compound of
interest. It is recommended to verify the name and any associated identifiers (such as CAS
number or [IUPAC name) of the molecule in question to enable a more fruitful search and
analysis. Without this specific information, the creation of a detailed and accurate technical
whitepaper is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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